Cas no 174629-79-9 (1,3-Isobenzofurandione, (phenylethynyl)-)

• Product Name: 1,3-Isobenzofurandione, (phenylethynyl)-
• CAS No: 174629-79-9
• MF: C₁₆H₈O₃
• MW: 248.232924461365
• CID: 1367811
• PubChem ID: 21260855
• Update Time: 2025-04-20

1,3-Isobenzofurandione, (phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, (phenylethynyl)-
• 4-(2-phenylethynyl)-2-benzofuran-1,3-dione
• 4-(Phenylethynyl)-2-benzofuran-1,3-dione
• SCHEMBL108548
• 174629-79-9
• DTXSID40611730
• phenylethynyl phthalic anhydride

• Inchi： 1S/C16H8O3/c17-15-13-8-4-7-12(14(13)16(18)19-15)10-9-11-5-2-1-3-6-11/h1-8H
• InChI Key： AXMANIZPMQZKTG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#CC3C=CC=CC=3)C=2C1=O)=O

Computed Properties

• Exact Mass: 248.04734
• Monoisotopic Mass: 248.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37